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Abstract
Djenkolic acid, a non-proteinogenic sulfur-containing amino acid found primarily in the djenkol

bean (Archidendron jiringa), is of significant interest due to its unique chemical structure and its

role in djenkolism, a form of nephrotoxicity. This technical guide provides a comprehensive

overview of the known physical and chemical properties of crystalline djenkolic acid. It

includes tabulated quantitative data, detailed experimental protocols for its synthesis and

analysis, and visualizations of its toxic pathway and characterization workflow to support further

research and development.

Chemical and Physical Properties
Crystalline djenkolic acid is a white to off-white solid. Its properties are summarized in the

tables below.

Table 1: General and Physical Properties of Djenkolic
Acid
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Property Value Reference

Chemical Formula C₇H₁₄N₂O₄S₂ [1]

Molar Mass 254.33 g/mol [1]

Melting Point 325°C (decomposition) N/A

Appearance White to off-white solid N/A

Crystal System Orthorhombic N/A

Space Group Not explicitly determined N/A

Unit Cell Parameters
a = 8.12 Å, b = 12.16 Å, c =

5.38 Å
N/A

Table 2: Solubility of Djenkolic Acid
Solvent Solubility Temperature (°C) Reference

Water 1.02 g/L 30 [1]

Water Insoluble Not Specified N/A

Water with HCl (pH 1) 25 mg/mL Not Specified N/A

DMSO 0.1 mg/mL Not Specified N/A

5% TFA 3.04 mg/mL Not Specified N/A

Spectroscopic Data
Detailed spectroscopic data for djenkolic acid is not widely available in the public domain. The

following tables summarize expected spectral characteristics based on its structure and publicly

available spectral images.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for
Djenkolic Acid
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¹H NMR
Predicted Chemical Shift

(ppm)
Assignment

~3.0 - 3.5 α-CH

~3.8 - 4.2 β-CH₂

~3.7 S-CH₂-S

¹³C NMR Predicted Chemical Shift (ppm) Assignment

~170 - 175 C=O (Carboxylic acid)

~55 - 60 α-CH

~35 - 40 β-CH₂

~30 - 35 S-CH₂-S

Note: These are predicted values based on the chemical structure and typical shifts for similar

functional groups. Experimental verification is required.

Table 4: Key Infrared (IR) Absorption Bands for
Djenkolic Acid

Wavenumber (cm⁻¹) Intensity Assignment

3200 - 2500 Strong, Broad O-H stretch (Carboxylic acid)

3100 - 3000 Medium N-H stretch (Amine)

2960 - 2850 Medium C-H stretch (Aliphatic)

~1700 Strong C=O stretch (Carboxylic acid)

~1600 Medium N-H bend (Amine)

~1400 Medium C-H bend

~700 Medium C-S stretch

Note: These are characteristic absorption bands expected for the functional groups present in

djenkolic acid.
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Table 5: Expected Mass Spectrometry Fragmentation for
Djenkolic Acid

m/z Proposed Fragment

254 [M]⁺ (Molecular ion)

209 [M - COOH]⁺

132 [M - C₃H₅NO₂S]⁺

121 [C₄H₉N₂O₂S]⁺

Note: Fragmentation patterns can vary depending on the ionization technique used.

Experimental Protocols
Synthesis of Crystalline Djenkolic Acid (Adapted from
Armstrong and du Vigneaud)
This method involves the condensation of L-cysteine with formaldehyde in a strongly acidic

solution.[1]

Materials:

L-cysteine hydrochloride monohydrate

Formalin (37% formaldehyde solution)

Concentrated Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) solution (6 M)

Ethanol

Diethyl ether

Magnetic stirrer and stir bar

Heating mantle
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Round bottom flask

Condenser

pH meter or pH paper

Büchner funnel and filter paper

Ice bath

Procedure:

Dissolve L-cysteine hydrochloride monohydrate in concentrated hydrochloric acid in a round

bottom flask.

Add formalin to the solution while stirring.

Attach a condenser and reflux the mixture with heating for 4-6 hours.

Allow the reaction mixture to cool to room temperature.

Carefully neutralize the solution with 6 M NaOH to approximately pH 6. A white precipitate of

djenkolic acid should form.

Cool the mixture in an ice bath to maximize precipitation.

Collect the crude djenkolic acid by vacuum filtration using a Büchner funnel.

Wash the crystals with cold water, followed by ethanol, and finally diethyl ether.

Recrystallize the crude product from a large volume of hot water to obtain pure crystalline

djenkolic acid.

Dry the crystals under vacuum.

Powder X-ray Diffraction (PXRD) Analysis
Objective: To obtain the powder diffraction pattern of crystalline djenkolic acid for phase

identification and structural characterization.
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Instrumentation:

Powder X-ray diffractometer with Cu Kα radiation source

Sample holder (low background)

Mortar and pestle

Procedure:

Finely grind a small amount of crystalline djenkolic acid using a mortar and pestle to ensure

random orientation of the crystallites.

Mount the powdered sample onto the sample holder, ensuring a flat and level surface.

Place the sample holder into the diffractometer.

Set the instrument parameters:

X-ray source: Cu Kα (λ = 1.5406 Å)

Voltage and current: As per instrument specifications (e.g., 40 kV, 40 mA)

Scan range (2θ): 5° to 80°

Step size: 0.02°

Scan speed: 1-2°/min

Initiate the data collection.

Process the resulting diffraction pattern to identify peak positions (2θ) and intensities.

Index the diffraction peaks to determine the unit cell parameters.

Determination of Aqueous Solubility
Objective: To quantify the solubility of djenkolic acid in water at a specific temperature.
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Materials:

Crystalline djenkolic acid

Distilled or deionized water

Thermostatic shaker or water bath

Centrifuge

Analytical balance

pH meter

Filtration apparatus (e.g., syringe filter with 0.22 µm membrane)

Analytical method for quantification (e.g., HPLC, UV-Vis spectroscopy after derivatization)

Procedure:

Prepare a saturated solution by adding an excess amount of crystalline djenkolic acid to a

known volume of water in a sealed container.

Equilibrate the solution at a constant temperature (e.g., 25°C or 37°C) in a thermostatic

shaker for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant and filter it through a 0.22 µm syringe

filter to remove any remaining solid particles.

Quantify the concentration of djenkolic acid in the filtered saturated solution using a suitable

analytical method.

Express the solubility in units such as g/L or mol/L.

Visualizations
Toxic Pathway of Djenkolic Acid
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The primary toxicity of djenkolic acid stems from its low solubility in acidic environments,

leading to its precipitation in the renal system.
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Caption: Toxic pathway of djenkolic acid in the human body.

Experimental Workflow for Characterization
A general workflow for the physical and chemical characterization of a synthesized or isolated

crystalline compound like djenkolic acid.
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Caption: Experimental workflow for djenkolic acid characterization.

Logical Relationships of Djenkolic Acid Properties
This diagram illustrates the interplay between the chemical structure, physical properties, and

biological effects of djenkolic acid.
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Caption: Interrelation of djenkolic acid's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670796#physical-and-chemical-properties-of-
crystalline-djenkolic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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